Cas no 4664-16-8 (6-hydroxy-4-methyl-1,2-dihydropyridin-2-one)

6-hydroxy-4-methyl-1,2-dihydropyridin-2-one structure
4664-16-8 structure
Product Name:6-hydroxy-4-methyl-1,2-dihydropyridin-2-one
CAS No:4664-16-8
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD17016132
CID:85114
PubChem ID:78395
Update Time:2025-04-18

6-hydroxy-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-4-methylpyridin-2(1H)-one
    • 2,6-Dihydroxy-4-methylpyridine
    • 6-hydroxy-4-methyl-1H-pyridin-2-one
    • 6-hydroxy-4-methyl-2-pyridone
    • 2-Hydroxy-4-methyl-6-pyridinone
    • 4-Methyl-2,6-pyridinediol
    • 4-Methyl-6-hydroxypyrid-2-one
    • 4-Picoline-2,6-diol
    • NSC 110280
    • 6-HYDROXY-4-METHYL-1,2-DIHYDROPYRIDIN-2-ONE
    • 2,6-Dihydroxy-4-picoline
    • 4-methylpyridine-2,6-diol
    • 0G0NNM04DT
    • 2(1H)-PYRIDINONE, 6-HYDROXY-4-METHYL-
    • 4-methyl-2,6-dihydroxypyridine
    • EINECS 225-108-7
    • 4664-16-8
    • SCHEMBL33719
    • UNII-0G0NNM04DT
    • Q27236726
    • SY026413
    • NS00047363
    • A827089
    • MFCD00040464
    • CS-W013519
    • AS-63143
    • CHEMBL3086519
    • FT-0684613
    • J-518787
    • AMY10398
    • DTXSID60196892
    • AKOS004907308
    • AKOS015842394
    • MFCD17016132
    • PB33379
    • HYDROXYMETHYLPYRIDONE
    • DTXCID00119383
    • JJHVYGVVMBYCMQ-UHFFFAOYSA-N
    • 6-hydroxy-4-methyl-1,2-dihydropyridin-2-one
    • MDL： MFCD17016132
    • Inchi： 1S/C6H7NO2/c1-4-2-5(8)7-6(9)3-4/h2-3H,1H3,(H2,7,8,9)
    • InChI Key： JJHVYGVVMBYCMQ-UHFFFAOYSA-N
    • SMILES： OC1=CC(C)=CC(N1)=O

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 0
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.269
  • Melting Point: 192-193 ºC
  • Boiling Point: 356 ºC
  • Flash Point: 169 ºC
  • Refractive Index: 1.563
  • Water Partition Coefficient: Soluble in water.
  • PSA: 53.35000
  • LogP: 0.80120
  • Solubility: Uncertain

6-hydroxy-4-methyl-1,2-dihydropyridin-2-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-hydroxy-4-methyl-1,2-dihydropyridin-2-one Pricemore >>

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